2-(3-Hydroxy-2-pyridyl)-4-thiazolecarboxylic acid

• Molecular Formula: C9H6N2O3S
• Molecular Weight: 222.22 g/mol
• IUPAC Name: 2-(3-hydroxypyridin-2-yl)-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C9H6N2O3S/c12-6-2-1-3-10-7(6)8-11-5(4-15-8)9(13)14/h1-4,12H,(H,13,14)
• InChI Key: PJNAJDFLPQURFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)C2=NC(=CS2)C(=O)O)O

Description

2-(3-Hydroxy-2-pyridyl)-4-thiazolecarboxylic acid is a useful research compound. Its molecular formula is C9H6N2O3S and its molecular weight is 222.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 2-(3-hydroxy-2-pyridyl)-4-thiazolecarboxylate (350 mg) dissolved in ethanol (7 ml) at 80° C. was added a solution of potassium hydroxide (436 mg) in water (5.5 ml) and the mixture was allowed to react at the same condition for 30 minutes. Then the reaction mixture was nuetralized with 1N--HCl under ice-cooling. The resulting solids were sucked off and dried to give yellowish crystals of 2-(3-hydroxy-2-pyridyl)-4-thiazolecarboxylic acid (287 mg, 92%), m.p. above 300° C.